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Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132

An In-depth Technical Guide to 2-Chlorocyclohexanol: Chemical Properties and Hazards
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, associated
hazards, and handling protocols for 2-Chlorocyclohexanol (CAS No: 1561-86-0). The
information is intended for professionals in research and development who utilize this
compound as an intermediate in organic synthesis.

Core Chemical Properties

2-Chlorocyclohexanol is a colorless to light yellow liquid with a characteristic aromatic odor.[1]
[2][3][4] It has limited solubility in water but is soluble in many organic solvents.[3] It is a key
synthetic intermediate, particularly in the production of acaricides and other fine chemicals.

Table 1: Physicochemical Data for 2-Chlorocyclohexanol

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b073132?utm_src=pdf-interest
https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/54602.pdf
https://www.chembk.com/en/chem/2-Chlorocyclohexanol
https://cymitquimica.com/cas/1561-86-0/
https://wap.guidechem.com/encyclopedia/2-chlorocyclohexanol-dic283951.html
https://cymitquimica.com/cas/1561-86-0/
https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CeH11CIO 2131516171181
Molecular Weight 134.60 g/mol [31[5][6]
Appearance .Clef:lr, colorless to light yellow 1IN

liquid
Melting Point 29 °C [2]
Boiling Point 88-90 °C @ 20 mmHg [2]
160-161 °C (lit.) [9]
Density 1.13 g/mL at 25 °C [2][10]
Refractive Index (n20/D) 1.488 [2][10]

Flash Point

70 °C (158 °F) - closed cup

[1]

Vapor Pressure

0.027 mmHg at 25 °C

[2]

Vapor Density

4.64

[1]

pKa

14.30 + 0.40 (Predicted)

[2]14]

LogP (Octanol/Water)

1.25 (at 25 °C, pH 7)

[9]

Hazards and Safety Information

2-Chlorocyclohexanol is classified as a hazardous substance, primarily as an irritant and a

combustible liquid.[6][9] Proper handling and storage are critical to ensure laboratory safety.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid[9]

H302+H312+H332: Harmful if

Acute Toxicity (Oral, Dermal, _ _ _
4 swallowed, in contact with skin

Inhalation) o
or if inhaled[9]

) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2 6]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[4][6]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[4][6]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment (Chronic) with long lasting effects[9]

Health Effects Summary

e Inhalation: May cause irritation to the respiratory tract.[1][2][4][6][10] High concentrations can
lead to central nervous system depression.[1]

o Skin Contact: Causes skin irritation and may lead to dermatitis.[1][2][4][6][10]
o Eye Contact: Causes serious eye irritation, with potential for corneal damage.[1][6]

 Ingestion: Harmful if swallowed; may cause gastrointestinal irritation with nausea and
vomiting.[1][9]

Fire and Explosion Hazards

2-Chlorocyclohexanol is a combustible liquid with a flash point of 70°C.[1] Vapors are heavier
than air and may travel to an ignition source.[1] In the event of a fire, irritating and highly toxic
gases, including carbon monoxide, carbon dioxide, and hydrogen chloride gas, may be
generated.[1][11][12] Containers may explode when heated.[1][11] Use water spray, dry
chemical, carbon dioxide, or appropriate foam for extinction.[1][12]
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Experimental Protocols & Methodologies
Synthesis of 2-Chlorocyclohexanol from Cyclohexene

This protocol is adapted from a procedure published in Organic Syntheses.[13] The method
involves the addition of hypochlorous acid to cyclohexene.

Methodology:

e Preparation of Hypochlorous Acid Solution:
o In a 5-L flask, dissolve 25 g of mercuric chloride in 500 cc of water.
o Add 800 g of cracked ice.
o Add a cold solution of 190 g of sodium hydroxide in 500 cc of water.

o Pass a rapid stream of chlorine gas into the mixture, maintaining a temperature below
5°C, until the yellow precipitate of mercuric oxide just disappears.

o Slowly add 1600 cc of cold 1.5 N nitric acid with stirring.

o Determine the concentration of the resulting hypochlorous acid solution by titrating a
sample against a standard thiosulfate solution after reaction with excess potassium iodide.

o Reaction with Cyclohexene:

o In a 5-L round-bottomed flask equipped with a mechanical stirrer, place 123 g (1.5 moles)
of cyclohexene.

o Add approximately one-fourth of the calculated amount of the prepared hypochlorous acid
solution.

o Stir the mixture vigorously while maintaining a temperature between 15-20°C.

o Monitor the reaction by testing a 1-cc sample with potassium iodide solution and dilute
hydrochloric acid; the reaction is complete when no yellow color is produced.
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o Continue adding portions of the hypochlorous acid solution and repeating the process until
all the acid has been added and a slight excess is present.

¢ |solation and Purification:

Saturate the reaction mixture with sodium chloride.

[¢]

o Perform a steam distillation. Approximately 2 L of distillate is required to collect all the 2-
chlorocyclohexanol.

o Saturate the distillate with salt and separate the oily layer.
o Extract the aqueous layer once with approximately 250 cc of ether.
o Combine the ether extract with the oily layer and dry over anhydrous sodium sulfate.

o Remove the ether by distillation, and then distill the residue under reduced pressure to
yield pure 2-chlorocyclohexanol.
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Workflow: Synthesis of 2-Chlorocyclohexanol

Preparation of Hypochlorous Acid

Start: HgCI2, NaOH(aq), H20, Ice

'

Introduce CI2 gas (<5°C)

L

Acidify with HNO3

l Reaction & Purification

‘ Hypochlorous Acid Solution \ Start: Cyclohexene

React with HOCI (15-20°C)

;

Steam Distillation

l

Ether Extraction & Drying

;

Vacuum Distillation

Final Product: 2-Chlorocyclohexanol

Click to download full resolution via product page

Caption: Synthesis of 2-Chlorocyclohexanol from cyclohexene.
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Stereospecific Reactions with Sodium Hydroxide

The reaction of 2-chlorocyclohexanol with a strong base like sodium hydroxide is highly
dependent on the stereochemistry of the starting material.

 trans-2-Chlorocyclohexanol: Undergoes an intramolecular SN2 reaction (Williamson ether
synthesis) to form 1,2-epoxycyclohexane. The axial positions of the hydroxyl and chlorine
groups in the chair conformation allow for backside attack of the resulting alkoxide on the
carbon bearing the chlorine.[14][15][16]

» cis-2-Chlorocyclohexanol: Yields cyclohexanone. In this isomer, the geometry is not
suitable for intramolecular backside attack. Instead, the reaction proceeds through an
elimination mechanism, followed by tautomerization of the enol intermediate to the more
stable ketone.[14][15][16]

Reaction Pathways of 2-Chlorocyclohexanol Isomers with NaOH

trans-Isomer Pathway cis-lsomer Pathway
trans-2-Chlorocyclohexanol cis-2-Chlorocyclohexanol
NaOH NaOH
Alkoxide Intermediate Alkoxide Intermediate

Intramolecular SN2 Attack Elimination / Hydride Shift

1,2-Epoxycyclohexane Cyclohexanone

Click to download full resolution via product page
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Caption: Stereospecific reactions of 2-chlorocyclohexanol isomers.

Analytical Characterization

Standard spectroscopic techniques are used to confirm the identity and purity of 2-
chlorocyclohexanol.

e Infrared (IR) Spectroscopy: The IR spectrum displays a characteristic broad absorption band
for the hydroxyl (O-H) group stretch, typically around 3300-3600 cm~1. Other significant
peaks include C-H stretching vibrations just below 3000 cm~t and the C-Cl stretching
vibration, which appears in the fingerprint region.[6][7]

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) can confirm the
molecular weight (134.6 g/mol ).[7][8] The mass spectrum will exhibit a characteristic isotopic
pattern for a chlorine-containing compound, with the M+2 peak being approximately one-
third the intensity of the molecular ion peak (M+).[17]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for detailed structural elucidation, confirming the connectivity of atoms and the
stereochemical relationship between the chlorine and hydroxyl substituents.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when working with 2-chlorocyclohexanol.

Engineering Controls and Personal Protective
Equipment (PPE)
e Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood.[1][18]

o Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations.[1][11][12][19]

o Skin Protection: Wear suitable protective gloves (e.g., nitrile) and a lab coat or chemical-
resistant apron.[1][12]
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» Respiratory Protection: If working outside of a fume hood or if vapors are expected to exceed
exposure limits, use a NIOSH-approved respirator with an appropriate cartridge.[1][19]

Laboratory Safety Workflow for Hazardous Chemicals

Start: Plan Experiment

Assess Risks (Review SDS)

:

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves
- Lab Coat

" PPE Details

Eyes: Goggles/Face Shield
Work in Fume Hood Skin: Nitrile Gloves, Lab Coat
Respiratory: As needed

Handle Chemical

l

Dispose of Waste Properly

l

Clean Work Area & Remove PPE

End: Secure Area

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://pim-resources.coleparmer.com/sds/54602.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: General safety workflow for handling hazardous chemicals.

Storage and Handling

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents and strong bases.[1][11]

» Keep containers tightly closed when not in use.[1][11]
» Keep away from heat, sparks, open flames, and other sources of ignition.[1][11][12]

» Avoid contact with skin, eyes, and clothing, and prevent inhalation or ingestion.[1]

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][11]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water for
at least 15 minutes. Seek medical attention if irritation persists.[1][11]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][11]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 glasses of water or milk. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://cymitquimica.com/cas/1561-86-0/
https://wap.guidechem.com/encyclopedia/2-chlorocyclohexanol-dic283951.html
https://www.chemeo.com/cid/41-437-1/2-Chlorocyclohexanol
https://www.chemeo.com/cid/41-437-1/2-Chlorocyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocyclohexanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1561860&Mask=3FFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1561860&Mask=200
https://www.sigmaaldrich.com/US/en/sds/sial/105899
https://www.chembk.com/en/chem/2-CHLOROCYCLOHEXANOL,%20TECH.,
https://www.fishersci.com/store/msds?partNumber=AC108961000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108950100&productDescription=2-CHLOROCYCLOHEXANOL%2C+TE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://orgsyn.org/demo.aspx?prep=CV1P0158
https://askfilo.com/user-question-answers-chemistry/treatment-of-traus-2-chlorocyclohexanol-with-yields-1-2-38333138353439
https://askfilo.com/user-question-answers-chemistry/treatment-of-traus-2-chlorocyclohexanol-with-yields-1-2-38333138353439
https://www.chegg.com/homework-help/questions-and-answers/7-treatment-trans-2-chlorocyclohexanol-naoh-yields-1-2-epoxycyclohexane-reaction-cis-isome-q99581339
https://www.chegg.com/homework-help/questions-and-answers/3-treatment-trans-2-chlorocyclohexanol-naoh-yields-1-2-epoxycyclohexane-reaction-cis-2-chl-q43581571
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://file.medchemexpress.com/batch_PDF/HY-Y1217/1-Cyclohexanol-SDS-MedChemExpress.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/product/b073132#2-chlorocyclohexanol-chemical-properties-and-hazards
https://www.benchchem.com/product/b073132#2-chlorocyclohexanol-chemical-properties-and-hazards
https://www.benchchem.com/product/b073132#2-chlorocyclohexanol-chemical-properties-and-hazards
https://www.benchchem.com/product/b073132#2-chlorocyclohexanol-chemical-properties-and-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

